N-(2-benzoylphenyl)-1-benzofuran-2-carboxamide
Overview
Description
“N-(2-benzoylphenyl)-1-benzofuran-2-carboxamide” is a complex organic compound. Similar compounds, such as N-(2-benzoylphenyl)-benzamide, have been identified and are provided by suppliers like Sigma-Aldrich . These compounds are often used for research purposes .
Molecular Structure Analysis
The molecular structure of similar compounds has been investigated using Density Functional Theory (DFT) .
Chemical Reactions Analysis
The chemical reactions of similar compounds have been studied. For instance, the N-(2-benzoyl-phenyl) oxalyl derivatives are important models for studying three-centered intramolecular hydrogen bonding in organic molecules .
Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed. For instance, the N-(2-benzoyl-phenyl) oxalyl derivatives were investigated for properties such as Ionisation Potential (I), Electron affinity (A), chemical hardness (η), electronic chemical potential (μ) and electrophilicity (ω) .
Scientific Research Applications
Pharmaceutical Research and Drug Development
Benzofuran derivatives are known for their diverse biological activities, which include anti-tumor, antibacterial, anti-oxidative, and anti-viral properties . The compound could be a key ingredient in the development of new medications, especially considering its structural uniqueness which may interact favorably with biological targets.
Chemical Synthesis
Benzofuran derivatives serve as important intermediates in chemical synthesis . They can be utilized to construct complex organic molecules, which are essential in the synthesis of natural products, pharmaceuticals, and polymers.
Biological Studies
The compound’s ability to form hydrogen bonds can be exploited in biological studies to understand protein-ligand interactions . This can provide insights into the design of more effective drugs and therapeutic agents.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(2-benzoylphenyl)-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15NO3/c24-21(15-8-2-1-3-9-15)17-11-5-6-12-18(17)23-22(25)20-14-16-10-4-7-13-19(16)26-20/h1-14H,(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BUOSMICLRPYVJE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC=CC=C2NC(=O)C3=CC4=CC=CC=C4O3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-benzoylphenyl)-1-benzofuran-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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